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Compound of Interest

Compound Name: Tetrafluorophthalic anhydride

Cat. No.: B1293522

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Tetrafluorophthalic anhydride (CAS No: 652-12-0). The information is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and Quantitative Data

Tetrafluorophthalic anhydride is a chemical that requires careful handling due to its
hazardous properties. It can cause skin and serious eye irritation, and may lead to respiratory
irritation.[1] Some sources indicate it may cause an allergic skin reaction, allergy or asthma
symptoms, or breathing difficulties if inhaled. It is also suspected of causing cancer and may
cause damage to organs through prolonged or repeated exposure. The substance is moisture-
sensitive and should be stored in a dry, well-ventilated place under an inert gas.

Physical and Chemical Properties:
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Property Value Source
Molecular Formula CsF40s

Molecular Weight 220.08 g/mol [1]
Melting Point 94-96 °C

Appearance Off-white solid/powder [2][3]
Solubility in Water Reacts slowly [3]

Note: No occupational exposure limit values have been established for Tetrafluorophthalic
anhydride.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2]

Protects against dust particles
and potential splashes,
preventing serious eye

damage.

Hand Protection

Chemical-resistant gloves
(e.g., elbow-length PVC
gloves).[5]

Prevents skin contact, which
can cause irritation and allergic
reactions.[1] Gloves must be
inspected before use and

disposed of properly after.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 or a

particulate filter respirator).[2]

[3]

Required when ventilation is
inadequate or if dust is
generated, to prevent
respiratory irritation and

potential allergic reactions.[1]

[2]14]

Body Protection

A lab coat or protective
clothing.[3] Trousers should be
worn outside of boots when

handling corrosive liquids.[5]

Protects against skin contact
and contamination of personal
clothing. Contaminated
clothing must be washed

before reuse.[6]

Step-by-Step Handling and Storage Procedures

Adherence to the following operational plan is crucial for minimizing risks.

3.1. Engineering Controls:

o Always work in a well-ventilated area.

e Use a chemical fume hood for all procedures involving Tetrafluorophthalic anhydride to

minimize inhalation exposure.[2][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][7]
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3.2. Handling Protocol:

Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly.[2] Ensure all
necessary PPE is available and in good condition.

¢ Dispensing: Avoid the formation and accumulation of dust.[2][3] If appropriate, moisten the
powder first to prevent dusting.[3]

e During Use: Avoid all personal contact, including inhalation.[5] Do not eat, drink, or smoke in
the handling area.[3]

e Post-Handling: Wash hands and face thoroughly with soap and water after handling the
substance.[8] Apply preventive skin protection.

3.3. Storage Plan:

Store in original, tightly sealed containers in a cool, dry, and dark place.[4]

e The storage area should be well-ventilated.

» Store locked up or in an area accessible only to qualified and authorized personnel.[4]
e The material is moisture-sensitive; handle and store under an inert gas.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

Emergency and First Aid Procedures

Immediate response is critical in the event of an exposure.
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Exposure Type First Aid Protocol
1. Move the individual to fresh air immediately.
) [9] 2. If breathing is difficult, provide oxygen. If
Inhalation

not breathing, give artificial respiration.[2][6] 3.

Seek immediate medical attention.[4]

Skin Contact

1. Immediately remove all contaminated
clothing. 2. Flush the affected skin with plenty of
water for at least 15 minutes.[2][6][9] 3. If skin

irritation or a rash occurs, seek medical advice.

[6]

Eye Contact

1. Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids apart to ensure thorough
rinsing.[2][6][9] 2. Remove contact lenses if
present and easy to do so0.[9] 3. Seek immediate

medical attention from an ophthalmologist.[4]

Ingestion

1. Do NOT induce vomiting.[3][7] 2. Rinse the
mouth with water.[3] 3. Have the victim drink
water (two glasses at most).[4] 4. Seek

immediate medical attention.[2][6]

Emergency Workflow Diagram
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actiog

\ \ \

Move to Fresh Air Rinse Skin (15+ min) Rinse Eyes (15+ min) Rinse Mouth, Give Water

Follow-Up

\ 4 \ 4
Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Emergency response workflow for Tetrafluorophthalic anhydride exposure.

Spill, Leak, and Disposal Plans

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.

5.1. Spill Response:

o Evacuate: Evacuate non-essential personnel from the spill area.[4]

» Ventilate: Ensure the area is well-ventilated.

o Protect: Wear the appropriate PPE as detailed in Section 2.

o Contain: Prevent the spill from entering drains or waterways.[4] Cover drains if necessary.

o Clean-up: Carefully sweep or scoop the spilled solid material into a suitable, labeled
container for disposal.[3] Avoid generating dust.[4]
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o Decontaminate: Clean the affected area thoroughly.
5.2. Disposal Plan:

» All waste material must be disposed of in accordance with federal, state, and local
environmental regulations.

» Dispose of the chemical and its container at an approved waste disposal plant.[6]
e Do not dispose of the material down the drain.

e Handle uncleaned, empty containers in the same manner as the product itself. Contaminated
gloves and other disposable materials should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293522#personal-protective-equipment-for-
handling-tetrafluorophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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